52-49-3

Trihexyphenidyl hydrochloride

In Stock

• CAS RN:
• 52-49-3

• Formula:
• C20H32NOCl

• InChI:
• InChI=1S/C20H31NO.ClH/c22-20(18-10-4-1-5-11-18,19-12-6-2-7-13-19)14-17-21-15-8-3-9-16-21;/h1,4-5,10-11,19,22H,2-3,6-9,12-17H2;1H

• InChIKey:
• QDWJJTJNXAKQKD-UHFFFAOYSA-N

• Trihexyphenidyl is an antagonist of M1 muscarinic acetylcholine receptors. It binds to rat M1 receptors in cerebral cortex selectively over rat M2 receptors in heart tissue (IC50s = 3.7 and 31 nM, respectively). Trihexyphenidyl inhibits contractions induced by acetylcholine in guinea pig ileum (IC50 = 22 nM). It also inhibits oxotremorine-induced tremors and physostigmine-induced mortality in mice (ED50s = 2 and 3.6 mg/kg, respectively). Trihexyphenidyl (20 mg/kg) improves abnormal movement in a mouse model of L-3,4-dihydroxyphenylalanine (L-DOPA) responsive dystonia (DRD) that expresses mutant tyrosine hydroxylase (TH). Formulations containing trihexyphenidyl have been used in the symptomatic treatment of Parkinson's disease.
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5-Phenyl-1,3,4-oxathiazol-2-one

• CAS RN:
• 5852-49-3

• Formula:
• C8H5NO2S

• InChI:
• InChI=1S/C8H5NO2S/c10-8-11-7(9-12-8)6-4-2-1-3-5-6/h1-5H

• InChIKey:
• NDAURKDIFHXVHE-UHFFFAOYSA-N

• 5-Phenyl-1,3,4-oxathiazol-2-one is a useful research compound. Its molecular formula is C8H5NO2S and its molecular weight is 179.20 g/mol. The purity is usually 95%.

N-[2-[[(5-bromo-2-oxoindol-3-yl)amino]carbamoyl]phenyl]benzamide

In Stock

• CAS RN:
• 364052-49-3

• Formula:
• C22H15BrN4O3

• InChI:
• InChI=1S/C22H15BrN4O3/c23-14-10-11-18-16(12-14)19(22(30)25-18)26-27-21(29)15-8-4-5-9-17(15)24-20(28)13-6-2-1-3-7-13/h1-12,25,30H,(H,24,28)

• InChIKey:
• FQMVXNUNEWNDEG-UHFFFAOYSA-N

• N-[2-[[(5-bromo-2-oxoindol-3-yl)amino]carbamoyl]phenyl]benzamide is a useful research compound. Its molecular formula is C22H15BrN4O3 and its molecular weight is 463.291. The purity is usually 95%.

Ethyl 4-oxo-4-(3,4,5-trifluorophenyl)butyrate

In Stock

• CAS RN:
• 898752-49-3

• Formula:
• C12H11F3O3

• InChI:
• InChI=1S/C12H11F3O3/c1-2-18-11(17)4-3-10(16)7-5-8(13)12(15)9(14)6-7/h5-6H,2-4H2,1H3

• InChIKey:
• DFHQXXBFZFLIPE-UHFFFAOYSA-N

• Ethyl 4-oxo-4-(3,4,5-trifluorophenyl)butyrate is a useful research compound. Its molecular formula is C12H11F3O3 and its molecular weight is 260.21 g/mol. The purity is usually 95%.

N-[1-(1H-1,2,4-triazol-1-yl)ethyl]-1,3-thiazol-2-amine

In Stock

• CAS RN:
• 440652-49-3

• Formula:
• C7H9N5S

• InChI:
• InChI=1S/C7H9N5S/c1-6(12-5-8-4-10-12)11-7-9-2-3-13-7/h2-6H,1H3,(H,9,11)

• InChIKey:
• UOCWBJDDACXWBZ-UHFFFAOYSA-N

• N-[1-(1H-1,2,4-triazol-1-yl)ethyl]-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C7H9N5S and its molecular weight is 195.24. The purity is usually 95%.

Ethyl 3-(4-bromophenyl)-7-(furan-2-carbonyloxy)-4-oxochromene-2-carboxylate

In Stock

• CAS RN:
• 610752-49-3

• Formula:
• C23H15BrO7

• InChI:
• InChI=1S/C23H15BrO7/c1-2-28-23(27)21-19(13-5-7-14(24)8-6-13)20(25)16-10-9-15(12-18(16)31-21)30-22(26)17-4-3-11-29-17/h3-12H,2H2,1H3

• InChIKey:
• GNAGUZALLSLJRJ-UHFFFAOYSA-N

• Ethyl 3-(4-bromophenyl)-7-(furan-2-carbonyloxy)-4-oxochromene-2-carboxylate is a useful research compound. Its molecular formula is C23H15BrO7 and its molecular weight is 483.27. The purity is usually 95%.

(20Z,22Z)-25,26-dihydroxy-10,16-dimethylspiro[2,5,13,18,27,31-hexaoxaheptacyclo[22.4.3.114,17.01,3.07,12.07,16.024,28]dotriaconta-10,20,22-triene-15,2'-oxirane]-4,19-dione

• CAS RN:
• 102852-49-3

• Formula:
• C29H34O11

• InChI:
• InChI=1S/C29H34O11/c1-15-6-8-26-13-34-23(33)21-28(40-21)9-10-35-27(20(31)22(32)39-24(27)28)7-4-3-5-19(30)38-16-12-18(37-17(26)11-15)29(14-36-29)25(16,26)2/h3-5,7,11,16-18,20-22,24,31-32H,6,8-10,12-14H2,1-2H3/b5-3-,7-4-

• InChIKey:
• WWNGAYLSKFTSBS-HJIKTHEYSA-N

• (20Z,22Z)-25,26-dihydroxy-10,16-dimethylspiro[2,5,13,18,27,31-hexaoxaheptacyclo[22.4.3.114,17.01,3.07,12.07,16.024,28]dotriaconta-10,20,22-triene-15,2'-oxirane]-4,19-dione, also known as (20Z,22Z)-25,26-dihydroxy-10,16-dimethylspiro[2,5,13,18,27,31-hexaoxaheptacyclo[22.4.3.114,17.01,3.07,12.07,16.024,28]dotriaconta-10,20,22-triene-15,2'-oxirane]-4,19-dione, is a useful research compound. Its molecular formula is C29H34O11 and its molecular weight is 558.6 g/mol. The purity is usually 95%.

3,5-Bis(4-chlorophenyl)phenol

Usually In Stock

• CAS RN:
• 115752-49-3

• Formula:
• C18H12Cl2O

• InChI:
• InChI=1S/C18H12Cl2O/c19-16-5-1-12(2-6-16)14-9-15(11-18(21)10-14)13-3-7-17(20)8-4-13/h1-11,21H

• InChIKey:
• UKFYOCXWECHPAK-UHFFFAOYSA-N

• 3,5-Bis(4-chlorophenyl)phenol is a useful research compound. Its molecular formula is C18H12Cl2O and its molecular weight is 315.19. The purity is usually 95%.

(E)-1-(3,4-dimethoxyphenyl)-3-(5-nitrothiophen-2-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 681252-49-3

• Formula:
• C15H13NO5S

• InChI:
• InChI=1S/C15H13NO5S/c1-20-13-7-3-10(9-14(13)21-2)12(17)6-4-11-5-8-15(22-11)16(18)19/h3-9H,1-2H3/b6-4+

• InChIKey:
• WSJSPFAMIPYKDL-GQCTYLIASA-N

• (E)-1-(3,4-dimethoxyphenyl)-3-(5-nitrothiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H13NO5S and its molecular weight is 319.33. The purity is usually 95%.

2-Chloro-3-fluoro-4-iodoaniline

In Stock

• CAS RN:
• 880652-49-3

• Formula:
• C6H4ClFIN

• InChI:
• InChI=1S/C6H4ClFIN/c7-5-4(10)2-1-3(9)6(5)8/h1-2H,10H2

• InChIKey:
• RZLWYBMAXUXBJU-UHFFFAOYSA-N

• 2-Chloro-3-fluoro-4-iodoaniline is a useful research compound. Its molecular formula is C6H4ClFIN and its molecular weight is 271.46 g/mol. The purity is usually 95%.

N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)-2-phenoxyacetamide

In Stock

• CAS RN:
• 898352-49-3

• Formula:
• C19H20N2O4S2

• InChI:
• InChI=1S/C19H20N2O4S2/c1-3-11-21-16-10-9-15(27(2,23)24)12-17(16)26-19(21)20-18(22)13-25-14-7-5-4-6-8-14/h4-10,12H,3,11,13H2,1-2H3

• InChIKey:
• VIWSTYOBNNXDIA-VXPUYCOJSA-N

• N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C19H20N2O4S2 and its molecular weight is 404.5. The purity is usually 95%.

Difluoromethanediol;methyl 2,2-difluoro-2-hydroxyacetate;1,1,2,2-tetrafluoroethane-1,2-diol

• CAS RN:
• 107852-49-3

• Formula:
• CH3O2CCF2O(CF2CF2O)x(CF2O)yCF2CO2CH3

• Difluoromethanediol;methyl 2,2-difluoro-2-hydroxyacetate;1,1,2,2-tetrafluoroethane-1,2-diol is a useful research compound. Its molecular formula is CH3O2CCF2O(CF2CF2O)x(CF2O)yCF2CO2CH3. The purity is usually 95%.

2-[2-({Amino[bis(2-chloroethyl)amino]phosphoryl}oxy)ethyl]-1,3-thiazolidine-4-carboxylic acid

• CAS RN:
• 115952-49-3

• Formula:
• C10H20Cl2N3O4PS

• InChI:
• InChI=1S/C10H20Cl2N3O4PS/c11-2-4-15(5-3-12)20(13,18)19-6-1-9-14-8(7-21-9)10(16)17/h8-9,14H,1-7H2,(H2,13,18)(H,16,17)

• InChIKey:
• KEPIZHRUELMLLO-UHFFFAOYSA-N

• 2-[2-({Amino[bis(2-chloroethyl)amino]phosphoryl}oxy)ethyl]-1,3-thiazolidine-4-carboxylic acid, also known as 2-[2-({Amino[bis(2-chloroethyl)amino]phosphoryl}oxy)ethyl]-1,3-thiazolidine-4-carboxylic acid, is a useful research compound. Its molecular formula is C10H20Cl2N3O4PS and its molecular weight is 380.2 g/mol. The purity is usually 95%.

2-chloro-N-(2-hydroxy-5-nitrobenzyl)acetamide

In Stock

• CAS RN:
• 110952-49-3

• Formula:
• C9H9ClN2O4

• InChI:
• InChI=1S/C9H9ClN2O4/c10-4-9(14)11-5-6-3-7(12(15)16)1-2-8(6)13/h1-3,13H,4-5H2,(H,11,14)

• InChIKey:
• HCGKAHCHJIYHAG-UHFFFAOYSA-N

• 2-chloro-N-(2-hydroxy-5-nitrobenzyl)acetamide is a useful research compound. Its molecular formula is C9H9ClN2O4 and its molecular weight is 244.63 g/mol. The purity is usually 95%.

1-(4-fluorophenyl)-N-(1H-indazol-7-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• CAS RN:
• 1394652-49-3

• Formula:
• C19H13FN4O2

• InChI:
• InChI=1S/C19H13FN4O2/c20-14-5-7-15(8-6-14)24-11-13(4-9-17(24)25)19(26)22-16-3-1-2-12-10-21-23-18(12)16/h1-11H,(H,21,23)(H,22,26)

• InChIKey:
• XVCUNHXYUWGUPK-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-N-(1H-indazol-7-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H13FN4O2 and its molecular weight is 348.3. The purity is usually 95%.

4-ethyl-3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-5-((2-methoxyethyl)thio)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014052-49-3

• Formula:
• C12H19N5O2S

• InChI:
• InChI=1S/C12H19N5O2S/c1-5-17-10(9-8-16(2)15-11(9)19-4)13-14-12(17)20-7-6-18-3/h8H,5-7H2,1-4H3

• InChIKey:
• DBQNPGDCZYTRFA-UHFFFAOYSA-N

• 4-ethyl-3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-5-((2-methoxyethyl)thio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C12H19N5O2S and its molecular weight is 297.38. The purity is usually 95%.

2-[(3-Methylcyclohexyl)oxy]butanoic acid

In Stock

• CAS RN:
• 1218052-49-3

• Formula:
• C11H20O3

• InChI:
• InChI=1S/C11H20O3/c1-3-10(11(12)13)14-9-6-4-5-8(2)7-9/h8-10H,3-7H2,1-2H3,(H,12,13)

• InChIKey:
• TWBGRXXJTOHCNT-UHFFFAOYSA-N

• 2-[(3-Methylcyclohexyl)oxy]butanoic acid is a useful research compound. Its molecular formula is C11H20O3 and its molecular weight is 200.278. The purity is usually 95%.

(3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone

In Stock

• CAS RN:
• 1904352-49-3

• Formula:
• C14H14BrN3O2S

• InChI:
• InChI=1S/C14H14BrN3O2S/c1-9-17-12(8-21-9)14(19)18-5-4-11(7-18)20-13-3-2-10(15)6-16-13/h2-3,6,8,11H,4-5,7H2,1H3

• InChIKey:
• KRMXOPAGHOLXJH-UHFFFAOYSA-N

• (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone is a useful research compound. Its molecular formula is C14H14BrN3O2S and its molecular weight is 368.25. The purity is usually 95%.

6-[4-(5-Chloropyrimidin-2-yl)-1,4-diazepan-1-yl]-3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazine

Usually In Stock

• CAS RN:
• 2379952-49-3

• Formula:
• C18H21ClN8

• InChI:
• InChI=1S/C18H21ClN8/c19-14-11-20-18(21-12-14)26-8-2-7-25(9-10-26)16-6-5-15-22-23-17(27(15)24-16)13-3-1-4-13/h5-6,11-13H,1-4,7-10H2

• InChIKey:
• HAVMUMYLJNOTEG-UHFFFAOYSA-N

• 6-[4-(5-Chloropyrimidin-2-yl)-1,4-diazepan-1-yl]-3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C18H21ClN8 and its molecular weight is 384.87. The purity is usually 95%.